5-[(4-Nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole

• Molecular Formula: C15H11N3O4
• Molecular Weight: 297.26 g/mol
• IUPAC Name: 5-[(4-nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11N3O4/c19-18(20)12-6-8-13(9-7-12)21-10-14-16-15(17-22-14)11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key: IHWOCRHTSOCWMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NOC(=N2)COC3=CC=C(C=C3)[N+](=O)[O-]

Description

5-[(4-Nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H11N3O4 and its molecular weight is 297.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4-Nitrophenol (0.36 g, 2.56 mmole), 5-(chloromethyl)-3-phenyl-1,2,4-oxadiazole (0.5 g, 2.56 mmole) and anhydrous K2CO3 (0.39 g, 2.82 mmole) were dissolved in anhydrous acetone (20 mL) and heated to reflux for 12 h. Reaction mixture was cooled and the solvent removed under vacuum. The crude solid formed was collected by filtration, washed with water and dried under vacuum to provide 5-[(4-nitrophenoxy)methyl]-3-phenyl-1,2,4-oxadiazole (0.70 g, 92%). 1H NMR (CDCl3): δ 8.25 (d, 2H, J=8.8 Hz), 8.08 (dd, 2H, J=8.2 Hz), 7.52–7.49 (m, 3H), 7.13 (d, 2H, J=8.8 Hz), 5.45 (s, 2H).

Synthesis routes and methods II

Procedure details